Cas no 13295-53-9 (Cyclobutylmethyl 4-Methylbenzenesulfonate)

• Product Name: Cyclobutylmethyl 4-Methylbenzenesulfonate
• CAS No: 13295-53-9
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• MDL: MFCD16620922
• CID: 1231418
• PubChem ID: 13163931
• Update Time: 2025-06-06

Cyclobutylmethyl 4-Methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 4-methylbenzenesulfonate
• cyclobutylmethanol,4-methylbenzenesulfonic acid
• Cyclobutylmethyl 4-methylbenzenesulfonate
• Toluene-4-sulfonic acid cyclobutylmethyl ester
• SCHEMBL283868
• MFCD16620922
• AS-44808
• RNIHFEJHABJCID-UHFFFAOYSA-N
• cyclobutanemethanol tosylate
• CS-0444809
• 191664-00-3
• (p-Toluenesulfonyloxy) (cyclobutyl) methane
• AB6930
• EN300-7157226
• 13295-53-9
• AKOS027252522
• (cyclobutyl)methyl para-toluenesulfonate
• cyclobutylmethyl4-methylbenzenesulfonate
• cyclobutylmethyl 4-methylbenzene-1-sulfonate
• Cyclobutylmethyl 4-Methylbenzenesulfonate

• MDL： MFCD16620922
• Inchi： 1S/C12H16O3S/c1-10-5-7-12(8-6-10)16(13,14)15-9-11-3-2-4-11/h5-8,11H,2-4,9H2,1H3
• InChI Key： RNIHFEJHABJCID-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCC1

Computed Properties

• Exact Mass: 240.08201554g/mol
• Monoisotopic Mass: 240.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Cyclobutylmethyl 4-Methylbenzenesulfonate

CAS No. 13295-53-9: Cyclobutanemethanol, 4-Methylbenzenesulfonate

Cyclobutanemethanol, 4-methylbenzenesulfonate is a chemical compound with the CAS registry number 13295-53-9. This compound is a derivative of cyclobutanemethanol, which is a four-membered ring structure with a hydroxymethyl group attached. The sulfonate group in this compound is derived from 4-methylbenzenesulfonic acid, also known as tosyl acid, making it a tosylated derivative of cyclobutanemethanol.

The molecular formula of CAS No. 13295-53-9 is C₁₀H₁₄O₄S, and its molecular weight is approximately 246.28 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethyl acetate.

Cyclobutanemethanol, 4-methylbenzenesulfonate has been studied for its potential applications in organic synthesis and materials science. Recent research has focused on its role as an intermediate in the synthesis of complex molecules, particularly in the pharmaceutical industry. The sulfonate group serves as a good leaving group, making this compound useful in nucleophilic substitution reactions.

In terms of chemical properties, CAS No. 13295-53-9 exhibits moderate thermal stability and is relatively inert under normal conditions. However, it can undergo hydrolysis under acidic or basic conditions to regenerate cyclobutanemethanol and release the corresponding sulfonic acid.

The synthesis of CAS No. 13295-53-9 typically involves the reaction of cyclobutanemethanol with tosyl chloride (TsCl) in the presence of a base such as pyridine or triethylamine. This reaction forms the tosylate derivative through an SN2 mechanism, which is highly efficient due to the good leaving group properties of the chloride ion.

Recent studies have explored the use of Cyclobutanemethanol, 4-methylbenzenesulfonate in click chemistry and other modular synthesis strategies. Its small ring structure and reactive sulfonate group make it an attractive candidate for constructing bioactive molecules with unique pharmacological properties.

In terms of environmental impact, CAS No. 13295-53-9 has not been extensively studied; however, its chemical structure suggests that it may undergo biodegradation under certain conditions. Further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, Cyclobutanemethanol, 4-methylbenzenesulfonate (CAS No. 13295-53-9) is a versatile chemical compound with potential applications in organic synthesis and drug discovery. Its unique properties make it an interesting subject for further research and development in various scientific fields.